(R)-1-(tert-Butoxycarbonyl)-2-(4-cyanobenzyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2R)-2-[(4-cyanophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C18H22N2O4/c1-17(2,3)24-16(23)20-10-4-9-18(20,15(21)22)11-13-5-7-14(12-19)8-6-13/h5-8H,4,9-11H2,1-3H3,(H,21,22)/t18-/m1/s1
• InChI Key: XXEWRBYLYOPIDB-GOSISDBHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1(CC2=CC=C(C=C2)C#N)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@]1(CC2=CC=C(C=C2)C#N)C(=O)O
• Molecular Formula: C18H22N2O4
• DSSTOX Substance ID: DTXSID40375986
• Molecular Weight: 330.4 g/mol
• CAS RN: 959578-35-9

Description

(R)-1-(tert-Butoxycarbonyl)-2-(4-cyanobenzyl)pyrrolidine-2-carboxylic acid, also known as R-tBOC-4CN-Pyrrolidine-2-carboxylic acid, is a synthetic compound used in various scientific research applications. This chemical compound is used for a variety of purposes, including as a building block for drug synthesis and as a tool for studying enzyme inhibition. R-tBOC-4CN-Pyrrolidine-2-carboxylic acid has a number of advantages and limitations, which will be discussed in The synthesis method of R-tBOC-4CN-Pyrrolidine-2-carboxylic acid, its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments will be discussed, as well as potential future directions for research.

Scientific Research Applications

Chemical Structure and Reactivity

In the context of structural chemistry and molecular conformation, studies have focused on understanding the envelope conformation of related pyrrolidine rings and their interactions with various substituents. For example, the analysis of N-tert-Butoxycarbonyl-α-(2-fluorobenzyl)-l-proline showed that the pyrrolidine ring adopts an envelope conformation, providing insights into the molecular structure that could be relevant for (R)-1-(tert-Butoxycarbonyl)-2-(4-cyanobenzyl)pyrrolidine-2-carboxylic acid as well (Rajalakshmi et al., 2013).

Organic Synthesis and Catalysis

This compound is significant in the synthesis of cyclopropane-annelated azaoligoheterocycles, demonstrating its utility in complex organic synthesis processes. The synthesis involves multiple steps, including the use of N-tert-butoxycarbonylindoline-2-carboxylic acid, highlighting the compound's role in generating intricate molecular structures (Gensini & de Meijere, 2004).

Polymer Science

In polymer science, derivatives of tert-butoxycarbonyl are employed in the synthesis of new polyamides with ether linkages, demonstrating the compound's application in creating materials with specific thermal and solubility properties. These polymers exhibit high glass transition temperatures and thermal stability, which are crucial for various industrial applications (Hsiao, Yang, & Chen, 2000).

Drug Development and Metabolic Studies

While specific studies on this compound in drug development and metabolism are limited, related compounds have been explored for their metabolic pathways and potential therapeutic applications. For instance, the metabolic investigation of compounds containing tert-butyl groups has shed light on their oxidation pathways, which could be relevant for understanding the metabolism of this compound derivatives (Prakash et al., 2008).